Cas no 29143-06-4 (Benzene, 1-(2,3-dimethyl-2-butenyl)-4-methoxy-)

Benzene, 1-(2,3-dimethyl-2-butenyl)-4-methoxy- structure
29143-06-4 structure
Product Name:Benzene, 1-(2,3-dimethyl-2-butenyl)-4-methoxy-
CAS No:29143-06-4
MF:C13H18O
MW:190.281424045563
CID:1440434
PubChem ID:12007045
Update Time:2025-04-20

Benzene, 1-(2,3-dimethyl-2-butenyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(2,3-dimethyl-2-butenyl)-4-methoxy-
    • 1-(2,3-dimethylbut-2-enyl)-4-methoxybenzene
    • 29143-06-4
    • DTXSID80475676
    • Inchi: 1S/C13H18O/c1-10(2)11(3)9-12-5-7-13(14-4)8-6-12/h5-8H,9H2,1-4H3
    • InChI Key: ZCQIGANPYYLAST-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C/C(/C)=C(\C)/C

Computed Properties

  • Exact Mass: 190.13584
  • Monoisotopic Mass: 190.135765193g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23
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